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Compound of Interest

Compound Name: 3-Methoxybenzoic Acid

Cat. No.: B160493

Introduction

3-Methoxybenzoic acid, also known as m-anisic acid, is an aromatic carboxylic acid that
serves as a versatile ligand in coordination chemistry.[1][2] Its ability to form stable complexes
with a wide range of metal ions makes it a compound of significant interest for researchers,
scientists, and drug development professionals. The presence of a carboxylate group for metal
coordination and a methoxy group that influences electronic properties and solubility allows for
the synthesis of complexes with diverse structural and functional characteristics.[3] These
metal complexes have potential applications in various fields, including materials science for
their thermal and luminescent properties, and in pharmaceuticals as intermediates or potential
therapeutic agents.[4][5][6]

Coordination Chemistry of 3-Methoxybenzoate

The coordination of 3-methoxybenzoic acid to metal ions primarily occurs through the
deprotonated carboxylate group (-COO™). This group can exhibit several coordination modes,
which dictates the dimensionality and properties of the resulting metal-organic framework. The
most common coordination modes are monodentate, bidentate chelating, and bidentate
bridging. In some cases, more complex bridging modes are also observed, particularly with
lanthanide ions.[5]
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Caption: Coordination modes of the 3-methoxybenzoate ligand with metal ions.

Applications in Research and Development
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e Luminescent Materials: Complexes of 3-methoxybenzoic acid with lanthanide ions, such as
Europium(lll) and Terbium(lll), exhibit characteristic luminescence.[5] When combined with
other ligands like 1,10-phenanthroline, these complexes can show bright red (Eu3*) or green
(Th3+) luminescence under UV light, making them suitable for applications in optical devices,
sensors, and bio-imaging.[5]

o Thermal Stability Studies: The thermal behavior of metal complexes is crucial for developing
new materials with high thermal stability. Several studies have characterized the thermal
decomposition of 3-methoxybenzoate complexes with transition metals and lanthanides.[7]
[8] These complexes typically show a multi-step decomposition pattern, starting with
dehydration followed by the decomposition of the organic ligand, ultimately yielding the
corresponding metal oxide.[7][8][9]

e Pharmaceutical Intermediates: Methoxybenzoic acids and their derivatives are important
building blocks in the synthesis of active pharmaceutical ingredients (APIs).[2][6] For
example, derivatives are used in the synthesis of anti-inflammatory, analgesic,
cardiovascular, and central nervous system (CNS) drug candidates.[6] The formation of
metal complexes can be a step in these synthetic pathways or a strategy to modify the
properties of a drug molecule.

Quantitative Data Summary

The following tables summarize key quantitative data for 3-methoxybenzoic acid and its metal
complexes based on available literature.

Table 1: Physicochemical Properties of 3-Methoxybenzoic Acid

Property Value Reference
Molecular Formula CsHsOs [1][2]
Molecular Weight 152.15 g/mol [1]
Appearance White crystalline solid [2]

Melting Point 110.5°C [1]

Boiling Point 275 °C [10]
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| Solubility | Moderately soluble in water; soluble in organic solvents |[2] |

Table 2: Composition of Various 3-Methoxybenzoate Metal Complexes

General Formula of

Metal lon Complex Reference
Mn(ll) Mn(L)z - 0.19HL [7]
Co(ll) Co(L)2 - 0.28HL [7]
Ni(I1) Ni(L)z - 0.13HL [7]
cu(ll Cu(L)z - H20 [7]
Zn(l Zn(L)z - 0.081HL [7]
La(lll) La(L)s - 2H20 [8]
Ce(lll) Ce(L)s - 2.5H20 [8]
Pr(l1N Pr(L)s - 2H20 8]
Nd(lI) Nd(L)s - 2H20 [8]
sSmlin Sm(L)s - 2H20 8]

L = 3-methoxybenzoate, HL = 3-methoxybenzoic acid

Table 3: Infrared Spectroscopy Data for Lanthanide(lll) 3-Methoxybenzoates
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vas(COO")

vs(COO")

Av (vas - vs)

Compound Reference
(cm™?) (cm™?) (cm™?)

Sodium 3-

methoxybenzo 1568 1402 168 [8]

ate

La(L)s - 2H20 1529 1406 123 [8]

Ce(L)s - 2.5H20 1525 1400 125 [8]

Pr(L)s - 2H20 1529 1406 123 [8]

Nd(L)s - 2H=0 1529 1409 120 [8]

Sm(L)s - 2H20 1529 1409 120 [8]

The shift in the COO~ stretching frequencies upon complexation indicates coordination to the

metal ion.

Experimental Protocols

The following protocols provide generalized procedures for the synthesis and characterization

of 3-methoxybenzoate metal complexes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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